Cas no 885698-71-5 (6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

• Product Name: 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• CAS No: 885698-71-5
• MF: C₁₃H₁₆BFN₂O₂
• MW: 262.087746620178
• MDL: MFCD11044600
• CID: 711949
• PubChem ID: 53249861
• Update Time: 2025-05-23

6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• 1H-Indazole, 6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 6-Fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole
• 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (ACI)
• (6-Fluoro-1H-indazol-4-yl)boronic acid pinacol ester
• 6-Fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)indazole
• SB16073
• 885698-71-5
• J-518723
• DB-350443
• PS-16941
• 6-Fluoroindazole-4-boronic Acid Pinacol Ester
• SCHEMBL1284278
• AKOS016011266
• SY322164
• 6-Fluoro-1H-indazole-4-boronic acid pinacol ester
• CS-0054491
• DTXSID30693101
• MFCD11044600

• MDL： MFCD11044600
• Inchi： 1S/C13H16BFN2O2/c1-12(2)13(3,4)19-14(18-12)10-5-8(15)6-11-9(10)7-16-17-11/h5-7H,1-4H3,(H,16,17)
• InChI Key： OTZMRGFPBXSAKG-UHFFFAOYSA-N
• SMILES： FC1C=C(B2OC(C)(C)C(C)(C)O2)C2=C(NN=C2)C=1

Computed Properties

• Exact Mass: 262.129
• Monoisotopic Mass: 262.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 47.1A^2

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 47.14000
• LogP: 2.00120

Additional information on 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

Comprehensive Overview of 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 885698-71-5)

The compound 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 885698-71-5) is a highly specialized boron-containing heterocycle that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a fluoro-substituted indazole core and a dioxaborolane moiety, makes it a valuable intermediate in the synthesis of bioactive molecules and functional materials. Researchers are increasingly exploring its applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis.

In recent years, the demand for boronic acid derivatives like 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole has surged due to their pivotal role in drug discovery and medicinal chemistry. The compound's CAS No. 885698-71-5 is frequently searched in academic and industrial databases, reflecting its relevance in developing kinase inhibitors and anticancer agents. Its fluorine atom enhances metabolic stability, while the boronate ester group facilitates efficient C-C bond formation, aligning with green chemistry principles.

One of the most compelling aspects of 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is its versatility in targeted therapy design. The indazole scaffold is a privileged structure in pharmacophores, often found in compounds targeting protein-protein interactions and enzyme modulation. This has led to a spike in searches for "indazole boronic acid applications" and "fluoro-indazole synthesis," highlighting its interdisciplinary appeal.

From a technical perspective, the compound's crystalline solid form and moderate solubility in organic solvents like DMSO and THF make it practical for laboratory use. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity, a critical factor for high-throughput screening in drug development. The CAS No. 885698-71-5 is often cross-referenced with studies on boron neutron capture therapy (BNCT), though its primary use remains in small-molecule therapeutics.

Environmental and safety considerations are also integral to discussions about 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole. While not classified as hazardous, proper handling protocols are recommended due to its boron content. This aligns with growing public interest in "sustainable chemical synthesis" and "low-toxicity reagents," trends reflected in search engine analytics.

In summary, 6-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No. 885698-71-5) exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its role in advancing precision medicine and catalysis ensures its continued prominence in scientific literature and industrial applications.